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Compound of Interest

Compound Name: DND-189

Cat. No.: B12413859 Get Quote

This guide provides essential safety protocols and operational procedures for handling

LysoSensor™ Green DND-189 (Catalog No. L7535), a fluorescent probe used for cellular

analysis. The product is a 1 mM solution of the LysoSensor™ dye in dimethyl sulfoxide

(DMSO). All procedures should be conducted under the assumption that the toxicological

properties of the dye itself have not been fully characterized. The primary hazards are

associated with the solvent, DMSO, which is a combustible liquid and can facilitate the

absorption of other chemicals through the skin.[1][2]

Hazard Assessment and Core Precautions
The primary risks when handling this product are related to the DMSO solvent. DMSO is a

combustible liquid and readily penetrates the skin, potentially carrying the dissolved dye and

any other contaminants with it into the body.[1][2] Therefore, preventing skin and eye contact is

of paramount importance.

Key Hazards:

Skin Absorption: DMSO can transport solutes through the skin.[1][2]

Eye Irritation: The solution may cause serious eye irritation.

Combustibility: DMSO is a combustible liquid with a flashpoint of approximately 87°C

(188.6°F).[3]
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Unknown Dye Toxicity: The LysoSensor™ Green DND-189 dye's specific toxicological

properties are not fully established. It should be handled as a potentially hazardous

chemical.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of gloves is critical due to

DMSO's ability to permeate standard lab gloves.[2]

Task Eye Protection Hand Protection Body Protection

Handling Stock

Solution (Thawing,

Aliquoting)

Chemical safety

goggles

Double-gloving with

Butyl rubber,

fluoroelastomer, or

thick (≥15 mil)

neoprene gloves.[1][2]

[3]

Fully-buttoned lab

coat

Preparing Working

Solution (Diluting in

media)

Chemical safety

goggles

Butyl rubber or thick

neoprene gloves.

Fully-buttoned lab

coat

Cell Staining &

Imaging
Safety glasses

Nitrile gloves (for

incidental contact with

dilute solutions only)

Fully-buttoned lab

coat

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty Butyl or

neoprene gloves

Chemical-resistant

apron over lab coat

Operational Plans: Handling and Storage
Storage:

Store vials at -5°C to -30°C and protect from light.[4]

Upon receipt, it is recommended to aliquot the 1 mM DMSO stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[5]
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Store in a designated area for combustible liquids, away from strong oxidizing agents, acids,

and bases.[3]

Handling:

Always handle the product inside a certified chemical fume hood.

Allow the vial to warm completely to room temperature before opening to prevent water

condensation.

Use only calibrated pipettes with filtered, low-retention tips to handle the DMSO stock

solution.

Experimental Protocol: Staining Live Cells
This protocol outlines the steps for staining live adherent cells with LysoSensor™ Green DND-
189.

Methodology:

Cell Preparation: Grow adherent cells on sterile glass coverslips or in multi-well imaging

plates to the desired confluence.

Prepare Working Solution:

On the day of the experiment, prepare a fresh working solution.

Warm the required volume of cell culture medium or buffer (e.g., HBSS) to 37°C.

Dilute the 1 mM LysoSensor™ Green DND-189 stock solution to a final working

concentration of 1-5 µM in the pre-warmed medium. Mix thoroughly by gentle inversion.

Note: The optimal concentration may vary by cell type and experimental conditions and

should be determined empirically.

Cell Staining:

Remove the existing culture medium from the cells.
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Add the pre-warmed staining solution to the cells, ensuring the entire cell monolayer is

covered.

Incubate the cells for 30-60 minutes at 37°C, protected from light.

Washing (Optional):

For clearer imaging, the staining solution can be removed and replaced with fresh pre-

warmed medium or buffer.

Imaging:

Image the cells immediately using a fluorescence microscope equipped with a standard

FITC filter set.

The dye has excitation/emission maxima of approximately 443/505 nm.[5]

Disposal Plan
All materials contaminated with LysoSensor™ Green DND-189 must be disposed of as

chemical hazardous waste. Do not dispose of down the drain.

Waste Stream Container Disposal Procedure

Unused Stock/Working

Solution

Labeled, sealed glass or

polyethylene waste bottle

Collect all liquid waste

containing the dye or DMSO.

Label as "Hazardous Waste:

Dimethyl Sulfoxide and

Fluorescent Dye."

Contaminated Consumables

(Pipette tips, tubes, gloves)

Labeled, double-lined

hazardous waste bag or

container

Collect all solid waste that has

come into contact with the

product. Seal the container

when not in use.

Arrange for pickup through your institution's Environmental Health & Safety (EHS) department.

Emergency Procedures: Spill and Exposure Plan
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Small Spill (in a fume hood):

Restrict access to the area.

Absorb the spill with an inert material (e.g., vermiculite, sand, or spill pads).

Collect the absorbent material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate the area with soap and water.

Large Spill (outside a fume hood):

Evacuate the immediate area and alert others.

If safe to do so, increase ventilation and remove ignition sources.

Contact your institution's EHS or emergency response team immediately.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[6]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

Visualizations
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Caption: Experimental workflow for LysoSensor™ Green DND-189.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12413859?utm_src=pdf-body-img
https://www.benchchem.com/product/b12413859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Minor Spill &
Contained in Hood?

Absorb with
Inert Material

  Yes

Evacuate Area &
Alert Others

  No

Collect Waste
(Non-Sparking Tools)

Decontaminate Area
(Soap & Water)

Call EHS /
Emergency Response

Click to download full resolution via product page

Caption: Logical workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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